Cas no 160694-90-6 (2-(1,3-Dioxo-octahydro-isoindol-2-yl)-benzoic acid)

• Product Name: 2-(1,3-Dioxo-octahydro-isoindol-2-yl)-benzoic acid
• CAS No: 160694-90-6
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 5219958
• Update Time: 2025-07-24

2-(1,3-Dioxo-octahydro-isoindol-2-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Dioxo-octahydro-isoindol-2-yl)-benzoic acid
• 2-(1,3-dioxo-3a,4,5,6,7,7a-hexahydroisoindol-2-yl)benzoic Acid
• 2-(1,3-dioxooctahydro-2h-isoindol-2-yl)benzoic acid
• 2-(1,3-Dioxohexahydro-1H-isoindol-2(3H)-yl)benzoicacid
• 2-(1,3-dioxooctahydroisoindol-2-yl)benzoic acid
• 2-(1,3-dioxo-octahydroisoindol-2-yl)benzoic acid
• 2-(1,3-dioxo-octahydro-isoindol-2-yl)benzoic acid
• Z111685958
• 2-(1,3-Dioxohexahydro-1H-isoindol-2(3H)-yl)benzoic acid
• Benzoic acid, 2-(octahydro-1,3-dioxo-2H-isoindol-2-yl)-

• Inchi： 1S/C15H15NO4/c17-13-9-5-1-2-6-10(9)14(18)16(13)12-8-4-3-7-11(12)15(19)20/h3-4,7-10H,1-2,5-6H2,(H,19,20)
• InChI Key： HTGCHRIHXMCPFD-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCC2C(N1C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 423
• XLogP3: 1.9
• Topological Polar Surface Area: 74.7

Additional information on 2-(1,3-Dioxo-octahydro-isoindol-2-yl)-benzoic acid

Professional Introduction to 2-(1,3-Dioxo-octahydro-isoindol-2-yl)-benzoic Acid (CAS No. 160694-90-6)

2-(1,3-Dioxo-octahydro-isoindol-2-yl)-benzoic acid, identified by its CAS number 160694-90-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a complex fused ring system, which often exhibits intriguing biological activities and chemical properties. The structural motif of this molecule, featuring a benzoic acid moiety linked to an octahydro-isoindol scaffold, positions it as a potential candidate for further exploration in drug discovery and medicinal chemistry.

The 1,3-dioxo-octahydro-isoindol core of 2-(1,3-Dioxo-octahydro-isoindol-2-yl)-benzoic acid is particularly noteworthy due to its ability to engage in various hydrogen bonding interactions and its potential to act as a pharmacophore in the design of bioactive molecules. The presence of multiple chiral centers within this scaffold also suggests that stereochemical variations could significantly influence the biological profile of derivatives. Such features make this compound an attractive subject for synthetic modifications aimed at optimizing pharmacological properties.

In recent years, there has been growing interest in the development of novel heterocyclic compounds that can modulate biological pathways relevant to human health. The benzoic acid moiety in 2-(1,3-Dioxo-octahydro-isoindol-2-yl)-benzoic acid is known to possess properties that can enhance binding affinity and selectivity when incorporated into drug-like molecules. This structural feature, combined with the unique electronic and steric environment provided by the octahydro-isoindol system, makes this compound a promising building block for the synthesis of next-generation therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 2-(1,3-Dioxo-octahydro-isoindol-2-yl)-benzoic acid with biological targets with greater accuracy. These studies have highlighted its potential as an inhibitor or modulator of enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. The ability to computationally screen large libraries of derivatives based on this scaffold has accelerated the process of identifying lead compounds for further development.

The synthesis of 2-(1,3-Dioxo-octahydro-isoindol-2-yl)-benzoic acid presents both challenges and opportunities for synthetic chemists. The complexity of the fused ring system requires careful consideration of reaction conditions and protecting group strategies to ensure high yields and purity. However, the development of novel synthetic routes has also opened up possibilities for introducing functional groups at specific positions within the molecule, thereby tailoring its biological activity.

One particularly innovative approach involves the use of transition metal-catalyzed cross-coupling reactions to construct the octahydro-isoindol core efficiently. These methods not only improve synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity. Additionally, biocatalytic approaches have been explored as means to achieve selective functionalization without resorting to harsh chemical conditions. Such green chemistry principles align well with the growing emphasis on sustainable practices in pharmaceutical research.

The pharmacological evaluation of 2-(1,3-Dioxo-octahydro-isoindol-2-yl)-benzoic acid and its derivatives has revealed several interesting findings. In vitro studies have demonstrated that certain analogs exhibit potent inhibitory activity against key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Furthermore, preliminary in vivo studies suggest that these compounds may have therapeutic potential in models of acute inflammation and pain management.

The potential application of this compound extends beyond anti-inflammatory therapies. Its structural features also make it a viable candidate for addressing neurological disorders characterized by oxidative stress and neuroinflammation. For instance, derivatives with optimized solubility and blood-brain barrier permeability are being investigated as candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. These studies highlight the versatility of 2-(1,3-Dioxo-octahydro-isoindol-2-yl)-benzoic acid as a scaffold for developing multifunctional therapeutics.

As research continues to uncover new biological targets and mechanisms underlying human disease, the demand for structurally diverse compounds like 2-(1,3-Dioxo-octahydro-isoindol-2-yl)-benzoic acid is expected to grow. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be crucial in translating these findings into effective treatments. The integration of high-throughput screening technologies with advanced computational methods will further streamline the discovery process.

In conclusion, 2-(1,3-Dioxo-octahydro-isoindol-2-yl)-benzoic acid represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features combined with promising biological activities position it as a valuable asset in the quest for novel therapeutics. As research progresses, it is anticipated that derivatives based on this scaffold will continue to emerge as important contributors to medical science.